N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: N-[[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-6-oxo-1H-pyridazine-3-carboxamide
• InChI: InChI=1S/C15H14N6O4/c1-2-24-12-6-3-9(7-16-12)14-18-13(25-21-14)8-17-15(23)10-4-5-11(22)20-19-10/h3-7H,2,8H2,1H3,(H,17,23)(H,20,22)
• InChI Key: DCKDZLDOGSATRG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(C=C1)C2=NOC(=N2)CNC(=O)C3=NNC(=O)C=C3
• Molecular Formula: C15H14N6O4
• Molecular Weight: 342.31 g/mol

Description

N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C15H14N6O4 and its molecular weight is 342.315. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Some derivatives of 4-phenoxypyridine, which have structural similarities to the queried compound, have shown promising antitumor activities. For example, compounds containing 4-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide moieties were evaluated for their inhibitory activities against c-Met kinase and exhibited notable cytotoxic activities against various cancer cell lines (Liu et al., 2020).

Antimicrobial Properties

Compounds with structural elements of 1,3,4-oxadiazoles, like the queried molecule, have demonstrated potent antimicrobial activities. A series of 2-[4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]-5-substituted-1,3,4-oxadiazoles showed significant inhibition against various bacteria and fungi, indicating their potential as antimicrobial agents (Gaonkar et al., 2006).

Biological Evaluation in HIV Inhibition

In the context of HIV treatment, compounds incorporating 6-oxo-1,6-dihydropyridazine, a part of the queried molecule's structure, have been evaluated. One study discussed the metabolic fate and excretion balance of such compounds, indicating their potential use in HIV-related therapies (Monteagudo et al., 2007).

Antiviral Activities

Research involving the synthesis of compounds with pyridazine derivatives, similar to the queried compound, showed potential in inhibiting avian influenza virus. This indicates a potential application in developing antiviral drugs (Hebishy et al., 2020).